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Compound of Interest

Compound Name: Zinc acetate dihydrate

Cat. No.: B1226318

An In-depth Technical Guide to the Physical and Chemical Properties of Zinc Acetate
Dihydrate

Introduction

Zinc acetate dihydrate (Zn(CH3sCOO)2-2H20) is the dihydrate form of zinc acetate, a salt of
zinc and acetic acid.[1][2][3] It presents as a white crystalline solid with a slight acetic acid odor
and an astringent taste.[1][4] This compound is of significant interest to researchers and drug
development professionals due to its versatile applications, including its use as a dietary
supplement to treat zinc deficiency, in lozenges for the common cold, as a catalyst in chemical
synthesis, and as a precursor for the production of other zinc compounds like zinc oxide
nanoparticles.[1][4][5][6] This guide provides a comprehensive overview of its core physical and
chemical properties, detailed experimental protocols, and logical workflows relevant to its
characterization and use in a research setting.

Physical Properties

Zinc acetate dihydrate is a white or colorless crystalline solid, which can appear as lustrous
plates, flakes, or a powder.[4][5][7] It is an efflorescent compound, meaning it can lose its water
of hydration when exposed to air.[4] The anhydrous form is hygroscopic and will readily absorb
moisture to form the dihydrate.
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Table 2.1: Quantitative Physical Properties of Zinc

Acetate Dihydrate

Property Value Source(s)
Molecular Formula (CH3CO0O0)22Zn-2H20 [1][8]
Molecular Weight 219.50 g/mol [11191[8]
Appearance White crystalline solid [1112]

Odor Faint acetic acid odor [1][41[9]
Density 1.735 g/cm3 [1][4][10]
Bulk Density 900 kg/m 3 [4][11]
Melting Point Loses water at 100 °C [4][10][12]
Decomposition Temp. 237 °C [11[4][10]
pH (1 in 20 solution) 6.0-8.0 [13]

Crystal Structure

Zinc acetate dihydrate crystallizes in the monoclinic system with the space group C2/c.[4][14]
The unit cell dimensions are a=14.50 A, b =5.32 A, and ¢ = 11.02 A, with a B angle of 100°.
[14] In the dihydrate form, the zinc atom is in a distorted octahedral coordination environment.
[3][10][14] It is coordinated to four oxygen atoms from the two bidentate acetate groups and
two oxygen atoms from the water molecules.[10][14] The structure consists of two-dimensional
sheets linked by strong hydrogen bonds, with only weak van der Waals forces between the
sheets.[14] This sheet-like structure accounts for the softness and ready cleavage of the
crystals.[14]

Chemical Properties

Zinc acetate dihydrate is a stable compound under recommended storage conditions but is
incompatible with strong oxidizing agents and alkalis.[1][4]

Thermal Decomposition
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The thermal decomposition of zinc acetate dihydrate is highly dependent on the atmosphere.

» Dehydration: Upon heating, it loses its two water molecules at approximately 100 °C to form
anhydrous zinc acetate.[2][4][10]

o Decomposition in a Dry Atmosphere: In a dry, inert atmosphere, the anhydrous salt tends to
sublime at around 180 °C.[15][16] Further heating leads to melting at approximately 245 °C
and then decomposition at temperatures above 250 °C to form basic zinc acetate
(Zn4aO(CH3COO0)s) and subsequently zinc oxide (ZnO) at higher temperatures.[17][15]

o Decomposition in a Humid Atmosphere: The presence of water vapor significantly alters the
decomposition pathway.[15] In a humid atmosphere, decomposition can begin at
temperatures as low as 120 °C and be complete by 220 °C, leading to a more direct, single-
step conversion to zinc oxide and acetic acid.[15][16]

Reaction with Bases

Zinc acetate reacts with bases, such as sodium hydroxide, in an aqueous solution to precipitate
insoluble zinc hydroxide.[3][9]

Zn(CHsCOO)z2(aq) + 2 NaOH(aq) — Zn(OH)z(s) + 2 CHsCOONa(aq)[9]

Solubility

Zinc acetate dihydrate is highly soluble in water and is also soluble in ethanol.[1][4][7][18]

Table 4.1: Solubility of Zinc Acetate Dihydrate

Solvent Solubility Temperature (°C) Source(s)

43 g /100 mL (430

Water o) 20 [1][4][8][10]
Boiling Water lg/1.6mL 100 [7]

Ethanol Soluble (1 g /30 mL) Ambient [L14171118]
DMSO 44 mg/mL Ambient [19]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1226318?utm_src=pdf-body
https://www.benchchem.com/pdf/What_is_the_chemical_formula_for_zinc_acetate_dihydrate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5140187.htm
https://en.wikipedia.org/wiki/Zinc_acetate
https://www.benchchem.com/pdf/Technical_Support_Center_Thermal_Decomposition_of_Zinc_Acetate.pdf
https://www.researchgate.net/publication/229376030_The_effect_of_humidity_on_thermal_process_of_zinc_acetate
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_anhydrous_zinc_acetate.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Thermal_Decomposition_of_Zinc_Acetate.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Thermal_Decomposition_of_Zinc_Acetate.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Thermal_Decomposition_of_Zinc_Acetate.pdf
https://www.researchgate.net/publication/229376030_The_effect_of_humidity_on_thermal_process_of_zinc_acetate
https://www.geeksforgeeks.org/chemistry/zinc-acetate-formula-structure-properties-uses-sample-questions/
http://www.sciencemadness.org/smwiki/index.php/Zinc_acetate
http://www.sciencemadness.org/smwiki/index.php/Zinc_acetate
https://www.benchchem.com/product/b1226318?utm_src=pdf-body
https://www.heavenmaterials.com/zinc-acetate-dihydrate-zn-ch-coo-2h-o-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5140187.htm
https://www.chembk.com/en/chem/Zinc%20acetate,dihydrate
https://mubychem.net/zinc-acetate.php
https://www.benchchem.com/product/b1226318?utm_src=pdf-body
https://www.heavenmaterials.com/zinc-acetate-dihydrate-zn-ch-coo-2h-o-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5140187.htm
https://www.oxfordlabchem.com/product-details.php?id=2995&name=ZINC-ACETATE-Dihydrate-99-5-AR
https://en.wikipedia.org/wiki/Zinc_acetate
https://www.chembk.com/en/chem/Zinc%20acetate,dihydrate
https://www.heavenmaterials.com/zinc-acetate-dihydrate-zn-ch-coo-2h-o-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5140187.htm
https://www.chembk.com/en/chem/Zinc%20acetate,dihydrate
https://mubychem.net/zinc-acetate.php
https://www.selleckchem.com/products/zinc-acetate-dihydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Synthesis of Zinc Acetate Dihydrate

This protocol describes the common laboratory synthesis from zinc oxide and acetic acid.[1][2]

[3]

o Objective: To synthesize zinc acetate dihydrate crystals.

e Materials: Zinc oxide (ZnO), glacial acetic acid (CHsCOOH), distilled water.
e Procedure:

o Reaction: In a fume hood, suspend zinc oxide powder in a minimal amount of distilled
water in a beaker.

o Slowly add glacial acetic acid dropwise while stirring continuously. An excess of acetic acid
is used to ensure complete reaction of the zinc oxide. The reaction is exothermic.

» Reaction: ZnO + 2CH3COOH - Zn(CHsCOO)2 + H20]3]

o Continue stirring until the zinc oxide has completely dissolved, forming a clear solution.
Gentle heating may be applied to facilitate the reaction.

o Crystallization: Cover the beaker with a watch glass and allow the solution to cool slowly
to room temperature.

o For higher yield, the solution can be further cooled in an ice bath. White crystals of zinc
acetate dihydrate will precipitate.

o Isolation: Collect the crystals by vacuum filtration using a Buichner funnel.

o Wash the crystals with a small amount of cold distilled water, followed by a cold organic
solvent (e.g., ethanol) to remove any remaining impurities.

o Drying: Dry the crystals on a watch glass at room temperature or in a desiccator. Do not
heat above 100 °C to avoid dehydration.
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Thermal Gravimetric Analysis (TGA)

This protocol outlines the characterization of the thermal decomposition of zinc acetate
dihydrate.[15]

o Objective: To determine the thermal stability and decomposition profile of zinc acetate
dihydrate.

 Instrumentation: Thermogravimetric Analyzer (TGA), optionally coupled with Mass

Spectrometry (MS) for evolved gas analysis.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of zinc acetate dihydrate into a TGA
sample pan (e.g., alumina or platinum).

Instrument Setup: Place the sample pan into the TGA furnace and tare the balance.

Atmosphere: Purge the furnace with the desired gas (e.g., dry nitrogen for an inert
atmosphere or a controlled mix of nitrogen and water vapor for a humid atmosphere) at a
constant flow rate.

Heating Program: Heat the sample from ambient temperature to approximately 600 °C at
a controlled linear heating rate (e.g., 10 °C/min).

Data Collection: Record the sample mass as a function of temperature. If using TGA-MS,
simultaneously monitor the evolved gases.

Analysis: Analyze the resulting TGA curve to identify mass loss steps. The first step,
around 100 °C, corresponds to the loss of water of hydration. Subsequent steps
correspond to the decomposition of the anhydrous salt, the profile of which will depend on
the atmosphere used.[15]

Qualitative Identification (Pharmacopeia Method)

This protocol describes the identification tests for zinc and acetate ions.[13][18]

o Objective: To confirm the presence of zinc (Zn2*) and acetate (CHsCOO™) ions.
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» Materials: Zinc acetate dihydrate sample, distilled water, ammonium sulfide TS, ammonia-
ammonium chloride buffer TS, eriochrome black T indicator, 0.05 M EDTA solution, dilute
sulfuric acid, ethanol, lanthanum nitrate solution, iodine TS, dilute ammonia TS.

e Procedure for Zinc Identification:
o Prepare a 1 in 20 solution of the sample in water (e.g., 1 g in 20 mL).[13]

o To a portion of the solution, add ammonium sulfide TS. A white precipitate of zinc sulfide
confirms the presence of zinc.

e Procedure for Acetate Identification:

o Warm a small amount of the sample with dilute sulfuric acid. The characteristic odor of
acetic acid will be evolved.

o To a neutral solution of the sample, add lanthanum nitrate solution, a drop of iodine TS,
and a few drops of dilute ammonia TS, then warm gently. A blue or bluish-green color will
develop, confirming the presence of acetate.

Mandatory Visualizations
Diagram 6.1: Synthesis Workflow
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Caption: Workflow for the synthesis of zinc acetate dihydrate.

Diagram 6.2: Thermal Decomposition Pathways
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Caption: Thermal decomposition pathways under different atmospheric conditions.

Diagram 6.3: Qualitative Analysis Logic

Caption: Logical workflow for the qualitative identification of ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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